Cas no 10029-11-5 (2-Oxetanone,3-amino-3-methyl-)

• Product Name: 2-Oxetanone,3-amino-3-methyl-
• CAS No: 10029-11-5
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 118301
• PubChem ID: 45116623
• Update Time: 2025-04-18

2-Oxetanone,3-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone,3-amino-3-methyl-
• 2-Oxetanone,3-amino-3-methyl-(9CI)
• 10029-11-5
• 3-Amino-3-methyl-2-oxetanone
• DTXSID501309218
• SCHEMBL16433279

• Inchi： 1S/C4H7NO2/c1-4(5)2-7-3(4)6/h2,5H2,1H3
• InChI Key： CWGHEOORZBYOMP-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C1)N)=O

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: -0.8

Experimental Properties

• PSA: 52.32